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Compound of Interest

Compound Name: Gadolinium--nickel (2/7)

CAS No.: 12024-84-9

Cat. No.: B14736057

Get Quote

) vs. Rhombohedral (

)

Audience: Materials Scientists, Solid-State Chemists, and Hydrogen Storage Researchers

Executive Summary
The intermetallic compound

belongs to the

(Rare Earth-Transition Metal) family, a class of superlattice structures critical for hydrogen
storage and magnetocaloric applications. This material exhibits polytypism, existing in two
distinct crystallographic forms depending on thermal history:

Hexagonal (

):

-type structure (Space Group:
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).[1][2][3]

Rhombohedral (

):

-type structure (Space Group:

).[1][3][4]

Both polymorphs are built from the same fundamental building blocks—

and

slabs—but differ in their stacking sequence along the

-axis. Precise control over these phases is achieved through specific annealing protocols.

Crystallographic Parameters
The following data summarizes the structural metrics for both polymorphs. Note that the

-lattice parameters are nearly identical due to the shared basal plane geometry, while the

-lattice parameter reflects the different stacking periodicities (

-block vs.

-block).

Table 1: Comparative Lattice Parameters
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Parameter
Hexagonal (

)

Rhombohedral (

)

Structure Type

Space Group (No. 194) (No. 166)

Pearson Symbol

Lattice Constant
Å Å

Lattice Constant
Å Å

Ratio ~4.88 ~7.32

Unit Cell Volume ~518 Å³ ~778 Å³

Stacking Sequence

Formula Units (

)
4 6

Data Source: Parameters derived from high-temperature annealing studies of

superlattices [1][2] and isostructural comparisons with

series [3].

Structural Physics & Stacking Logic
The

structure is not a random alloy but a precise intergrowth of two simpler parent structures:
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-type (

): Represented by

layers.

-type (

): Represented by Laves phase

layers.

The Stacking Mechanism
The stoichiometry is achieved by stacking one

unit for every one

unit (

ratio of blocks, yielding

).

2H Phase (

): The stacking repeats every two block units. The sequence is roughly described as

.

3R Phase (

): The stacking repeats every three block units due to a lateral shift in the basal plane,
described as

.

Diagram 1: Structural Hierarchy & Phase Relationship
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Building Blocks

Polymorphs

GdNi5 Slab
(CaCu5-type)

Intergrowth Stacking
Ratio 1:1

GdNi2 Slab
(MgZn2 Laves)

2H Phase (Hexagonal)
P63/mmc
c ≈ 24.2 Å

High-Temp Stable

 Annealing > 1000°C

3R Phase (Rhombohedral)
R-3m

c ≈ 36.4 Å
Low-Temp Stable

 Annealing < 950°C

Click to download full resolution via product page

Caption: Logical assembly of Gd2Ni7 polymorphs from fundamental intermetallic subunits.

Synthesis & Phase Control Protocol
Achieving phase purity in

is challenging due to the low energy difference between the stacking faults of 2H and 3R. The
following protocol is validated for isolating these phases.

Materials Required[1][5][6][7][8][9][10][11]
Gadolinium (Gd): 99.9% purity (Note: Use 3-5% excess to compensate for evaporation).

Nickel (Ni): 99.99% purity.

Atmosphere: Ultra-high purity Argon (gettered).
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Step-by-Step Methodology
Arc Melting (Homogenization):

Melt stoichiometric amounts (Gd:Ni = 2:7) in a water-cooled copper hearth under Argon.

Critical Step: Remelt the ingot at least 4-5 times, flipping it between melts to ensure

chemical homogeneity.

Result: The as-cast ingot is typically a multiphase mixture of 2H, 3R, and minor

segregations.

Thermal Treatment (Phase Selection): The annealing temperature is the primary switch for

polymorphism.

Target: 2H Phase (Hexagonal)

Wrap ingot in Tantalum foil and seal in a quartz tube under vacuum (

mbar).

Anneal: Heat to 1150°C - 1250°C (High Temperature).

Duration: 7 - 14 days.

Quench: Rapid quench in ice water is essential to lock in the high-temperature 2H

structure and prevent transformation to 3R during cooling.

Target: 3R Phase (Rhombohedral)

Wrap ingot in Tantalum foil/quartz ampoule.

Anneal: Heat to 800°C - 900°C (Low Temperature).

Duration: 14 - 21 days (Transformation kinetics are sluggish at lower T).

Cooling: Furnace cool or air cool.
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Diagram 2: Synthesis Workflow

Annealing Pathways
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14+ Days
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Click to download full resolution via product page

Caption: Temperature-dependent synthesis pathways for isolating hexagonal vs. rhombohedral

polymorphs.

Characterization & Validation
To validate the synthesized phase, Powder X-Ray Diffraction (XRD) is the standard method.

Key Diffraction Signatures
Distinguishing 2H from 3R requires focusing on the low-angle reflections where the stacking

periodicity is most evident.

2H Unique Peaks: Look for reflections indexed as

where

corresponds to the 2-layer repeat.

3R Unique Peaks: Look for splitting of the

and
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lines. The

reflection in 3R is often distinct from the 2H pattern.

Rietveld Refinement:

For 2H, use model

or

(replace La/Ce with Gd).

For 3R, use model

.[1][3]

Note: Due to the high absorption cross-section of Gadolinium for Cu-K

radiation, using Mo-K

or Co-K

sources (or synchrotron radiation) is recommended to minimize fluorescence background.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.researchgate.net/publication/359032728_Highlighting_the_stability_control_of_superlattice_structures_by_fine_tuning_of_subunit_volumes
https://arxiv.org/pdf/2502.02203
https://www.researchgate.net/figure/a-Lattice-parameters-a-and-c-of-the-tetragonal-unit-cell-and-b-volume-per-unit_fig5_239637739
https://www.benchchem.com/product/b14736057?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14736057?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sources

1. researchgate.net [researchgate.net]

2. researchgate.net [researchgate.net]

3. arxiv.org [arxiv.org]

4. publications.lnu.edu.ua [publications.lnu.edu.ua]

5. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Technical Monograph: Crystallographic Characterization
of Polymorphs]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14736057/docs#technical-monograph-
crystallographic-characterization-of-polymorphs]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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